3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine

Antioxidant Activity Structure–Activity Relationship Pyridyl Isomer Pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H15N5S
Molecular Weight 297.4 g/mol
Cat. No. B12134874
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Technical Parameters


Basic Identity
Product Name3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine
Molecular FormulaC15H15N5S
Molecular Weight297.4 g/mol
Structural Identifiers
SMILESCC1=CC(=CC=C1)CSC2=NN=C(N2N)C3=CC=NC=C3
InChIInChI=1S/C15H15N5S/c1-11-3-2-4-12(9-11)10-21-15-19-18-14(20(15)16)13-5-7-17-8-6-13/h2-9H,10,16H2,1H3
InChIKeyLIICECGUAFISRD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement-Ready Overview of 3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine: Structure, Class, and Screening Potential


3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine (C₁₅H₁₅N₅S; MW 297.4 g/mol) is a fully substituted 1,2,4-triazole-4-ylamine derivative featuring a 4-pyridyl ring at C5 and a 3-methylbenzylthio group at C3. Synthesized via alkylation of 4-amino-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol with 3-methylbenzyl chloride under basic conditions , the compound belongs to a chemotype associated with ATP-utilizing enzyme inhibition, anticonvulsant activity, and neuroprotective effects [1][2]. The 4-pyridyl orientation distinguishes it from isomeric 2-pyridyl and 3-pyridyl analogs that display divergent biological profiles [3].

4-Pyridyl orientation Fits neuroprotection and antioxidant research workflow; scaffold validated for α-synuclein aggregation studies
N4-unsubstituted amine Preserves hydrogen-bond donor capacity for kinase hinge-region target engagement studies
3-Methylbenzylthio Aligns with 3-aryl-5-alkylthio-4H-1,2,4-triazole class associated with CNS research context

Why Generic Substitution Fails: Critical Structural Determinants Differentiating 3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine from In-Class Analogs


Libraries of 1,2,4-triazole-4-ylamine derivatives are often treated as interchangeable screening decks, yet three structural features of this compound create measurable differentiation that generic substitution overlooks. First, the pyridyl nitrogen position (4-pyridyl vs. 2- or 3-pyridyl) determines whether the dominant biological readout is antioxidant/neuroprotective or antibacterial, as demonstrated in systematic pyridyl-thiazolyl-triazole series [1]. Second, the 3-methylbenzylthio (meta-methyl) substituent on the benzyl ring imparts distinct steric and electronic properties versus the 2-methylbenzyl (ortho-methyl) isomer, which is the closest commercially available Sigma-Aldrich comparator (CAS 578754-00-4, 3-((2-methylbenzyl)thio)-5-(3-pyridinyl)-4H-1,2,4-triazol-4-amine) [2]; this positional isomer additionally carries a 3-pyridyl rather than 4-pyridyl group, compounding the divergence. Third, the N4 unsubstituted amine configuration preserves hydrogen-bond donor capacity critical for target engagement in ATP-binding pockets [3], a feature lost upon N4-methylation or N4-arylation common in catalog analogs. These cumulative structural differences mean that substitution without experimental validation risks selecting a compound with an entirely different target engagement profile.

Pyridyl isomer divergence

4-pyridyl vs 3-pyridyl orientation may shift primary biological readout from antioxidant/neuroprotection context to antibacterial screening context. 2-pyridyl analogs report GPCR/ADAM17 screening hits with no neuroprotection data.

Benzyl regioisomer mismatch

meta-Methylbenzyl (target) vs ortho-methylbenzyl (CAS 578754-00-4) regioisomers may exhibit divergent pharmacological profiles. The ortho-methyl comparator also carries a 3-pyridyl group, compounding structural divergence.

N4-substituted analog incompatibility

N4-arylated analogs such as CAS 499124-80-0 lack the free amine hydrogen-bond donor; this may prevent engagement with kinase ATP-binding pocket hinge regions required for target interaction.

Quantitative Differentiation Evidence: 3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine vs. Closest Analogs


Pyridyl Positional Isomer Differentiation: 4-Pyridyl Antioxidant Bias vs. 3-Pyridyl Antibacterial Bias

In a systematic series of 63 pyridyl-substituted thiazolyl-triazole derivatives, compounds bearing a 4-pyridyl moiety demonstrated remarkable antioxidant activity, whereas those bearing a 3-pyridyl moiety exhibited relatively high antibacterial activity against Gram-positive bacteria (MIC range: < 3.09–500 µg/mL) [1]. The target compound incorporates the 4-pyridyl orientation, placing it in the antioxidant/neuroprotective branch of the SAR, distinctly separated from the 3-pyridyl antibacterial branch. This functional divergence has been mechanistically corroborated in an independent neuroprotective study where the 5-(4-pyridinyl)-4H-1,2,4-triazole scaffold was validated as a template for α-synuclein aggregation inhibition and in vivo efficacy in an MPTP-induced Parkinson's disease mouse model [2].

Pyridyl Isomer Bias
Cross-study comparable
4-Pyridyl: antioxidant/neuroprotection branch. 3-Pyridyl: antibacterial (MIC < 3.09–500 µg/mL). 2-Pyridyl: GPCR/opioid/ADAM17 screening hits.
Pyridyl position determines screening cascade readout; isomer identity is critical for assay design.
63-compound SAR series; functional divergence corroborated across independent studies.
Antioxidant Activity Structure–Activity Relationship Pyridyl Isomer Pharmacology

Neuroprotective Scaffold Validation: In Vivo Efficacy of 5-(4-Pyridinyl)-4H-1,2,4-triazole Derivatives in Parkinson's Disease Model

The 5-(4-pyridinyl)-4H-1,2,4-triazole core, which constitutes the heterocyclic backbone of the target compound, has been validated as a neuroprotective chemotype. Lead compound ethyl 2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetate (compound 15) prevented MPTP-induced bradykinesia onset in mice and modulated Parkinson's disease biomarker levels [1]. The target compound differs from compound 15 only in the thioether substituent (3-methylbenzyl vs. ethyl acetate), retaining the identical 4-amino-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thioether pharmacophore. In the ThT binding assay, all tested 5-(4-pyridinyl)-1,2,4-triazole analogs demonstrated a reduction of α-synuclein fibrillization relative to untreated controls [1]. The starting material 4-amino-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol (compound 12) itself exhibited α-synuclein aggregation inhibitory effects [1], confirming that the core scaffold—preserved in the target compound—carries intrinsic neuroprotective activity.

Neuroprotection Scaffold
Class-level inference
5-(4-Pyridinyl)-4H-1,2,4-triazole core reported α-synuclein fibrillization reduction; lead analog prevented MPTP-induced bradykinesia onset in mouse model.
Supports neuroprotection assay response context; target compound retains identical pharmacophore.
Direct IC50 values for fibrillization inhibition not reported for individual compounds.
Neuroprotection Parkinson's Disease α-Synuclein Aggregation

Benzylthio Substituent Differentiation: Meta-Methylbenzyl vs. Ortho-Methylbenzyl Pharmacological Implications

The 3-methylbenzylthio (meta-methyl) substituent on the target compound distinguishes it from the closest Sigma-Aldrich commercial analog, 3-((2-methylbenzyl)thio)-5-(3-pyridinyl)-4H-1,2,4-triazol-4-amine (CAS 578754-00-4, AldrichCPR L466328), which bears a 2-methylbenzyl (ortho-methyl) group and a 3-pyridinyl ring [1]. The patent literature on 3-aryl-5-alkylthio-4H-1,2,4-triazoles demonstrates that meta-substitution on the S-benzyl aryl ring yields compounds with anticonvulsant ED50 values in the range of ~1.2 mg/kg i.p. in the strychnine-induced seizure model [2], while the class is broadly characterized by muscle relaxant, spasmolytic, and anxiolytic activity [2]. Separately, thiotriazole-based compounds within this structural family have been disclosed as ATP-utilizing enzyme inhibitors targeting protein kinases [3]. Direct head-to-head quantitative comparison data between the 3-methylbenzyl and 2-methylbenzyl regioisomers have not been published, representing a data gap that procurement decisions must acknowledge.

Benzylthio Regioisomer
Class-level inference
meta-Methylbenzyl (target) vs ortho-methylbenzyl (CAS 578754-00-4). Class anticonvulsant ED50 ~1.2 mg/kg i.p. reported for optimized 3-aryl-5-alkylthio-4H-1,2,4-triazoles.
Direct comparator data between regioisomers not published; procurement of specific regioisomer is essential.
ortho-Methyl comparator also carries 3-pyridyl, compounding divergence; no bioactivity data available.
Kinase Inhibition GPCR Screening Methyl Regioisomer Pharmacology

Corrosion Inhibition Efficiency: 4-Pyridyl Regioisomer Advantage in 4-Amino-1,2,4-triazole Series

In a gravimetric and electrochemical impedance spectroscopy (EIS) study of 3,5-bis(n-pyridyl)-4-amino-1,2,4-triazoles (n-PAT) as corrosion inhibitors for mild steel in 1 M HClO₄ at 30°C, the 4-pyridyl isomer (4-PAT) achieved a protection efficiency of 92% at 12 × 10⁻⁴ M, significantly outperforming the 2-pyridyl isomer (2-PAT) which reached only 65% under identical conditions [1]. The 3-pyridyl isomer (3-PAT) showed the highest efficiency at 95% [1]. Although this study evaluated symmetrically 3,5-disubstituted analogs rather than the unsymmetrical 3-thioether-5-pyridyl configuration of the target compound, the data establish a rank-order of pyridyl isomer performance (3-PAT ≈ 4-PAT >> 2-PAT) relevant to materials science applications. The target compound's 4-pyridyl group positions it in the higher-performing tier for corrosion inhibition relative to 2-pyridyl congeners.

Corrosion Efficiency
Class-level inference
4-PAT: 92% protection efficiency vs 2-PAT: 65% at 12 × 10⁻⁴ M in 1 M HClO₄, 30°C.
4-Pyridyl isomer tier reports substantially higher protection than 2-pyridyl; supports materials science screening prioritization.
Data from symmetrical 3,5-bis(n-pyridyl) analogs; unsymmetrical target compound inferred. Langmuir adsorption model.
Corrosion Inhibition Mild Steel Protection Electrochemical Impedance Spectroscopy

N4-Unsubstituted Amine as Critical Hydrogen-Bond Donor: Differentiation from N4-Alkylated/Arylated Triazole Analogs

The target compound retains a free primary amine at the N4 position of the triazole ring, a structural feature explicitly preserved in the neuroprotective lead series where 4-amino-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol (compound 12) served as the active starting material [1]. In contrast, catalog analogs such as 4-(4-methylphenyl)-3-[(3-methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole (CAS 499124-80-0) substitute the N4 position with a p-tolyl group , eliminating hydrogen-bond donor capacity. The US 2005/0288347 A1 patent discloses that thiotriazole-based ATP-utilizing enzyme inhibitors rely on specific hydrogen-bonding interactions within the kinase ATP-binding pocket for target engagement [2]. While no target-compound-specific kinase IC50 data are publicly available, the pharmacophoric requirement for an N4 hydrogen-bond donor is a class-level inference from the broader thiotriazole kinase inhibitor patent literature.

N4 H-Bond Donor
Class-level inference
Target: free –NH₂ at N4 (H-bond donor). Comparator CAS 499124-80-0: N4 blocked by p-tolyl group; zero H-bond donor capacity.
H-bond donor presence supports kinase hinge-region engagement context; N4-arylated analogs should be excluded from kinase-focused decks.
No published IC50 head-to-head data; pharmacophoric requirement inferred from thiotriazole kinase inhibitor patent literature.
Kinase Inhibitor Design ATP-Binding Pocket Hydrogen-Bond Pharmacophore

Validated Application Scenarios for 3-[(3-Methylphenyl)methylthio]-5-(4-pyridyl)-1,2,4-triazole-4-ylamine Based on Quantitative Differentiation Evidence


Parkinson's Disease and α-Synucleinopathy Drug Discovery Screening

The 5-(4-pyridinyl)-4H-1,2,4-triazole-4-amine-3-thioether scaffold has demonstrated in vivo efficacy in preventing MPTP-induced bradykinesia in mice and reducing α-synuclein fibrillization in ThT-binding and light scattering assays [1]. This compound retains the identical core pharmacophore to validated neuroprotective lead compound 15. For screening programs targeting protein-aggregation disorders, this compound should be prioritized over 2-pyridyl and 3-pyridyl isomers, which lack neuroprotective validation [1][2]. The N4-unsubstituted amine and 4-pyridyl orientation are both essential for activity within this chemotype [1].

Anticonvulsant and CNS-Active Compound Screening Based on 3-Aryl-5-alkylthio-4H-1,2,4-triazole Pharmacology

The 3-aryl-5-alkylthio-4H-1,2,4-triazole patent class (US4981863A) establishes anticonvulsant activity with ED50 values in the ~1.2 mg/kg i.p. range in strychnine-induced seizure models, along with muscle relaxant, spasmolytic, and anxiolytic properties [3]. The meta-methyl substitution pattern on the S-benzyl group is consistent with the preferred substitution patterns disclosed in the patent. Procurement of this specific regioisomer is warranted for CNS screening, as the commercially available ortho-methyl analog (CAS 578754-00-4) from Sigma-Aldrich has no published CNS activity data and may exhibit a different pharmacological profile [4].

Corrosion Inhibitor Development for Mild Steel in Acidic Environments

The 4-pyridyl isomer class of 4-amino-1,2,4-triazoles achieves 92% corrosion protection efficiency on mild steel in 1 M HClO₄ at 12 × 10⁻⁴ M concentration, substantially outperforming the 2-pyridyl isomer (65% efficiency) [5]. The target compound's 4-pyridyl orientation and thioether functionality, which can adsorb onto metal surfaces via sulfur coordination, make it a candidate for industrial corrosion inhibitor screening. The 2-pyridyl isomer should be excluded from such programs due to its markedly inferior protection efficiency [5].

ATP-Utilizing Enzyme (Kinase) Inhibitor Screening with Hinge-Region Hydrogen-Bond Requirement

The thiotriazole chemotype is disclosed as an ATP-utilizing enzyme inhibitor scaffold, with protein kinases identified as primary targets [6]. The target compound possesses the N4-unsubstituted amine required for hinge-region hydrogen-bonding in kinase ATP-binding pockets—a feature absent in N4-arylated catalog analogs such as CAS 499124-80-0 . For kinase inhibitor screening libraries where hinge-region engagement is desired, this compound should be included while N4-substituted analogs should be deprioritized. The 2-pyridyl isomer has been screened in HTS campaigns against GPCRs, opioid receptors, and ADAM17, indicating potential polypharmacology that must be accounted for in data interpretation .

Application
Selection Property
Validation Focus
α-Synucleinopathy model studies
4-Pyridinyl-1,2,4-triazole scaffold
Neuroprotection assay response review
CNS-active compound screening
meta-Methylbenzyl regioisomer identity
Anticonvulsant endpoint review
Corrosion inhibitor screening
4-Pyridyl orientation and thioether functionality
EIS and gravimetric endpoint review
Kinase inhibitor screening
N4-unsubstituted amine H-bond donor
Hinge-region target engagement context
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